Tamoxifen

• CAS No.: 10540-29-1
• Product Name: Tamoxifen
• Molecular Formula: C26H29NO
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C26H29NO/c1-4-25(21-11-7-5-8-12-21)26(22-13-9-6-10-14-22)23-15-17-24(18-16-23)28-20-19-27(2)3/h5-18H,4,19-20H2,1-3H3/b26-25-
• Standard InChIKey: NKANXQFJJICGDU-QPLCGJKRSA-N
• SMILES: CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3
• Canonical SMILES: CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3
• Appearance: White crystalline powder
• Synonyms: Citrate, Tamoxifen; ICI 46,474; ICI 46474; ICI 47699; ICI-46,474; ICI-46474; ICI-47699; ICI46,474; ICI46474; ICI47699; Nolvadex; Novaldex; Soltamox; Tamoxifen; Tamoxifen Citrate; Tomaxithen; Zitazonium
• Reference: 1. Early Breast Cancer Trialists' Collaborative Group. Tamoxifen for early breast cancer: an overview of the randomised trials. The Lancet. 1998 May 16;351(9114):1451-67. 2. Partridge AH, Wang PS, Winer EP, Avorn J. Nonadherence to adjuvant tamoxifen therapy in women with primary breast cancer. Journal of Clinical Oncology. 2003 Feb 15;21(4):602-6. 3. Stearns V, Johnson MD, Rae JM, Morocho A, Novielli A, Bhargava P, Hayes DF, Desta Z, Flockhart DA. Active tamoxifen metabolite plasma concentrations after coadministration of tamoxifen and the selective serotonin reuptake inhibitor paroxetine. Journal of the National Cancer Institute. 2003 Dec 3;95(23):1758-64.
• PubChem Compound: 2733526
• Last Modified: Sep 13 2023